1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione

• CAS No.: 663923-51-1
• Molecular Formula: C6H6N6S2
• Molecular Weight: 226.3 g/mol
• IUPAC Name: 1,2,4,7,9,10-hexazacyclododeca-4,6,10,12-tetraene-3,8-dithione
• InChI: InChI=1S/C6H6N6S2/c13-5-7-1-2-8-6(14)12-10-4-3-9-11-5/h1-4H,(H,7,11,13)(H,8,12,14)
• InChI Key: XXBPYQNPHZTOMY-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=S)NN=CC=NNC(=S)N=C1

Description

1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione is a complex chemical compound known for its unique structure and properties. This compound consists of six nitrogen atoms, six carbon atoms, and two sulfur atoms, forming a cyclic structure with alternating double bonds

Preparation Methods

The synthesis of 1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione involves multiple steps and specific reaction conditionsIndustrial production methods may involve optimizing these reactions for higher yields and purity .

Chemical Reactions Analysis

1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiols or amines.

Substitution: The compound can participate in substitution reactions, where one or more atoms in the ring are replaced by other functional groups. Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts.

Scientific Research Applications

1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its ability to interact with specific molecular targets.

Industry: The compound’s stability and reactivity make it suitable for various industrial applications, including the development of new materials.

Mechanism of Action

The mechanism by which 1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione exerts its effects involves its interaction with molecular targets and pathways. The compound can bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

1,2,4,7,9,10-Hexaazacyclododeca-4,6,10,12-tetraene-3,8-dithione can be compared with other similar compounds, such as:

1,2,4,7,9,10-Hexaazacyclododeca-1,5,9,11-tetraene-3,8-dithione: This compound has a similar structure but differs in the position of double bonds and nitrogen atoms.

This compound: Another variant with slight structural differences that affect its reactivity and applications. The uniqueness of this compound lies in its specific arrangement of atoms, which imparts distinct chemical and physical properties.